Cas no 1501379-54-9 (2-Methyl-4-(trifluoromethyl)piperidine)

• Product Name: 2-Methyl-4-(trifluoromethyl)piperidine
• CAS No: 1501379-54-9
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• MDL: MFCD21751828
• CID: 4727381
• PubChem ID: 66328133
• Update Time: 2025-05-22

2-Methyl-4-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(trifluoromethyl)piperidine
• 2-Methyl-4-(trifluoromethyl)piperidine

• MDL： MFCD21751828
• Inchi： 1S/C7H12F3N/c1-5-4-6(2-3-11-5)7(8,9)10/h5-6,11H,2-4H2,1H3
• InChI Key： YVFSMKDGJYMMJC-UHFFFAOYSA-N
• SMILES： FC(C1CCNC(C)C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Methyl-4-(trifluoromethyl)piperidine

Latest Research Insights on 2-Methyl-4-(trifluoromethyl)piperidine (CAS: 1501379-54-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-Methyl-4-(trifluoromethyl)piperidine (CAS: 1501379-54-9) has recently garnered significant attention in the chemical biology and pharmaceutical research communities due to its unique structural properties and potential therapeutic applications. This heterocyclic amine, characterized by a piperidine backbone substituted with a methyl group and a trifluoromethyl group, exhibits remarkable physicochemical properties that make it a valuable scaffold in drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Methyl-4-(trifluoromethyl)piperidine in the design of novel gamma-aminobutyric acid (GABA) receptor modulators. The research team utilized this compound as a core structural element to develop a series of potent and selective GABA_A receptor ligands, showing promising results in preclinical models of anxiety and epilepsy. The presence of the trifluoromethyl group was found to significantly enhance the compounds' metabolic stability and blood-brain barrier penetration, addressing common challenges in CNS drug development.

In parallel research, scientists have investigated the application of 1501379-54-9 in the synthesis of protease inhibitors. A recent patent application (WO2023051234) describes its incorporation into novel covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). The piperidine scaffold, when combined with specific electrophilic warheads, demonstrated improved binding kinetics and selectivity compared to previous generation inhibitors. This work highlights the compound's versatility in addressing emerging therapeutic needs, particularly in antiviral drug development.

Synthetic methodology development has also seen significant advances concerning 2-Methyl-4-(trifluoromethyl)piperidine. A 2024 publication in Organic Letters presented an efficient asymmetric synthesis route that achieves >99% enantiomeric excess, addressing previous challenges in stereoselective preparation. This breakthrough enables more efficient production of enantiopure derivatives for biological evaluation, potentially accelerating structure-activity relationship studies in various therapeutic areas.

From a pharmacological perspective, recent in vitro and in vivo studies have begun to elucidate the compound's intrinsic biological activity. Research published in Bioorganic & Medicinal Chemistry Letters reported that the unmodified 2-Methyl-4-(trifluoromethyl)piperidine scaffold exhibits modest but measurable activity as a monoamine oxidase B (MAO-B) inhibitor, suggesting potential applications in neurodegenerative disease research. This finding has spurred additional investigations into structure-activity modifications to enhance potency and selectivity.

The pharmaceutical industry has shown growing interest in this compound, with several major companies including it in their fragment-based drug discovery libraries. Its favorable physicochemical properties (cLogP ~2.1, polar surface area 12 Ų) and the presence of both hydrogen bond acceptor and donor sites make it particularly valuable for lead optimization programs. Recent computational studies have employed molecular docking and dynamics simulations to predict its binding modes with various biological targets, providing valuable insights for rational drug design.

Looking forward, researchers anticipate that 2-Methyl-4-(trifluoromethyl)piperidine will continue to play an important role in medicinal chemistry innovation. Current efforts focus on expanding its applications to additional target classes, including G protein-coupled receptors (GPCRs) and ion channels, as well as exploring its potential in prodrug design. The compound's unique combination of structural features and demonstrated biological relevance positions it as a valuable building block in the development of next-generation therapeutics across multiple disease areas.